3-Iodo-4-methoxy-1H-indazole
Overview
Description
3-Iodo-4-methoxy-1H-indazole is a compound that falls under the category of indazoles . Indazoles are biologically active compounds that have been investigated and applied in producing HIV protease inhibitors, serotonin receptor antagonists, aldol reductase inhibitors, and acetylcholinesterase inhibitors .
Synthesis Analysis
The synthesis of 1H-indazole involves a combination of experimental and theoretical studies . A new practical synthesis of 1H-indazole has been presented, where a previous mechanism for the cyclization step was proved to be nonfeasible and a hydrogen bond propelled mechanism was proposed . This new mechanism is suitable for similar cyclization, and a new reaction is predicted .Chemical Reactions Analysis
Various routes have been explored to synthesize indazole . Among all these methods, cyclization of ortho-substituted benzylidenehydrazine using ortho-substituted benzaldehyde as starting material is a useful way . The reaction between benzonitrile and hydrazine under certain conditions produces benzylidenehydrazine .Scientific Research Applications
Indazole Derivatives as Pharmacological Agents
Indazole derivatives, including compounds like 3-Iodo-4-methoxy-1H-indazole, have been recognized for their diverse pharmacological activities. For example, (7E)-3-(4-methoxyphenyl)-7-[(4-methoxyphenyl)methylidene]-4,5,6,7-tetrahydro-3aH-indazole, a novel derivative of indazole, was synthesized and studied for its potential pharmacological applications (Hariyanti, Yanuar, Kusmardi, & Hayun, 2020).
Indazole Derivatives in Chemical Synthesis
Indazole derivatives, including this compound, play a critical role in chemical synthesis. They have been used in the synthesis of various chemically active compounds. For instance, the efficient synthesis of novel 3-heteroaryl N-1-functionalized indazoles was reported, demonstrating the versatility of indazole derivatives in creating new compounds (Fraile, Martín, Ruano, Díaz, & Arranz, 2011).
Indazole Compounds in Inhibitor Development
Indazole compounds are explored for their potential in developing inhibitors for various biochemical processes. For instance, 7-Methoxy-1H-indazole has been studied as an inhibitor of neuronal nitric oxide synthase, demonstrating the biological significance of indazole derivatives in targeting specific enzymes (Sopková-de Oliveira Santos, Collot, & Rault, 2002).
Electrophile Reactivity with Indazole Derivatives
The reactivity of indazole derivatives with various electrophiles has been a subject of research, expanding the understanding of their chemical properties. This includes studies on N(1),N(2)-disubstituted-1H-indazolones obtained from reactions with electrophiles like anhydrides and sulfonyl chlorides (Conrad, Fukazawa, Haddadin, & Kurth, 2011).
Indazole in Kinase Inhibitor Synthesis
Indazoles have been used in the synthesis of kinase inhibitors. This highlights their role in developing therapeutic agents targeting specific cellular processes (Procopiou et al., 2013).
Safety and Hazards
Future Directions
Much effort has been spent in recent years to develop synthetic approaches to indazoles . These include reactions under catalyst- and solvent-free conditions, Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, iodine-mediated intramolecular aryl and sp3 C–H amination, and metal-free reaction of aryl-hydrazones with montmorillonite K-10 under O2 atmosphere . These developments suggest that there is a lot of potential for future research in this area.
Mechanism of Action
Target of Action
3-Iodo-4-methoxy-1H-indazole is a type of indazole-containing heterocyclic compound . Indazole compounds have a wide variety of medicinal applications, including acting as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . They can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .
Mode of Action
For instance, they can inhibit phosphoinositide 3-kinase δ, which plays a crucial role in cellular functions such as cell growth and proliferation .
Biochemical Pathways
For example, they can inhibit the phosphoinositide 3-kinase δ pathway, which is involved in cell growth and proliferation .
Result of Action
Indazole compounds have been shown to have various biological effects, such as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial activities .
properties
IUPAC Name |
3-iodo-4-methoxy-2H-indazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7IN2O/c1-12-6-4-2-3-5-7(6)8(9)11-10-5/h2-4H,1H3,(H,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTBLMJGTCGQTPN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=NNC(=C21)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70743694 | |
Record name | 3-Iodo-4-methoxy-2H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70743694 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
944898-81-1 | |
Record name | 3-Iodo-4-methoxy-2H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70743694 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Iodo-4-methoxy-1H-indazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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